
Application Notes: Preparation of 1400W
Dihydrochloride Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1400w Dihydrochloride

Cat. No.: B1663835 Get Quote

Introduction

1400W Dihydrochloride is a potent, slow, tight-binding, and highly selective inhibitor of

inducible nitric oxide synthase (iNOS), an enzyme implicated in various inflammatory and

pathophysiological processes.[1][2][3] It exhibits high selectivity for iNOS over endothelial NOS

(eNOS) and neuronal NOS (nNOS), making it a valuable tool for investigating the specific roles

of iNOS in biological systems.[1][4] Accurate and reproducible experimental results depend on

the correct preparation and storage of 1400W stock solutions.

These notes provide detailed protocols for preparing 1400W Dihydrochloride stock solutions

using two common laboratory solvents: Dimethyl Sulfoxide (DMSO) for high-concentration,

long-term storage, and Phosphate-Buffered Saline (PBS) for aqueous, ready-to-use solutions,

particularly for in vivo applications.

Mechanism of Action: iNOS Inhibition

1400W acts as a competitive inhibitor with respect to the L-arginine substrate, effectively

blocking the synthesis of nitric oxide (NO) by iNOS.[2][5] This inhibition is crucial in studies

targeting inflammation, neurotoxicity, and certain cancers where iNOS is overexpressed.[1][6]
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Figure 1: Simplified signaling pathway of 1400W inhibiting iNOS.

Physicochemical and Solubility Data
Proper solvent selection is critical and depends on the intended application and desired

storage duration. While 1400W Dihydrochloride is soluble in both DMSO and aqueous

buffers, its solubility and stability differ significantly between them. Note that solubility data can

vary between suppliers. It is always recommended to test solubility with a small amount of

compound first.

Table 1: Physicochemical Properties of 1400W Dihydrochloride
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Property Value Citation(s)

Synonym

N-(3-

[Aminomethyl]benzyl)acetamidi

ne

[1]

Molecular Formula C₁₀H₁₅N₃•2HCl [1][7]

Molecular Weight ~250.2 g/mol [1][7][8]

Table 2: Solubility Data for 1400W Dihydrochloride

Solvent Reported Solubility Recommendations Citation(s)

DMSO

20 mg/mL (79.95 mM)

to 55 mg/mL (219.85

mM) Note: One

source reports <0.25

mg/mL[1]

Ultrasonic agitation is

recommended.
[5][8]

PBS / Water

>10 mg/mL in PBS

(pH 7.2) 25 mg/mL to

100 mg/mL in Water

Ultrasonic agitation is

recommended.
[1][4][8]

Table 3: Storage and Stability Recommendations

Form
Storage
Temperature

Duration Citation(s)

Solid Powder -20°C ≥ 4 years [1][7]

DMSO Stock Solution -20°C / -80°C
1-6 months at -20°C;

6-12 months at -80°C
[1][5][8][9]

Aqueous (PBS)

Solution
4°C

Unstable; Prepare

fresh for daily use.
[1]

Decision Guide: Choosing Between DMSO and PBS
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The choice of solvent dictates the stock concentration, stability, and suitability for specific

assays. Use the following guide to select the optimal solvent for your experiment.

What is the intended application?

In Vitro (e.g., cell culture)

 In Vitro 

In Vivo (e.g., animal studies)

 In Vivo 

Is long-term storage (>1 day) required?

Protocol 2:
Prepare fresh solution in PBS.

 Direct administration 

Protocol 1:
Prepare high-concentration

stock in DMSO.

 Yes Is the system sensitive to DMSO?

 No 

 No, can dilute >1:1000  Yes 

Click to download full resolution via product page

Figure 2: Decision tree for selecting the appropriate solvent.

Experimental Protocols
The following protocols provide step-by-step instructions for preparing 1400W
Dihydrochloride solutions. Always handle the compound in accordance with the Material

Safety Data Sheet (MSDS) and use appropriate personal protective equipment (PPE).
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Figure 3: General workflow for stock solution preparation.

Protocol 1: Preparing High-Concentration Stock
Solution in DMSO
This protocol is ideal for creating a concentrated stock for long-term storage, which can be

serially diluted in culture media for in vitro experiments.

Materials:

1400W Dihydrochloride powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer and/or ultrasonic water bath

Procedure:

Allow the vial of 1400W Dihydrochloride powder to equilibrate to room temperature before

opening to prevent moisture condensation.

Carefully weigh the desired amount of powder. For example, to prepare 1 mL of a 20 mg/mL

stock solution, weigh 20 mg of the compound.

Add the appropriate volume of DMSO. Based on a molecular weight of 250.2 g/mol , adding

1 mL of DMSO to 20 mg of powder will yield a concentration of 79.9 mM.

Vortex vigorously to dissolve the powder. If particulates remain, use an ultrasonic water bath

for 5-10 minutes to facilitate dissolution.[5][8]
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Once fully dissolved, dispense the stock solution into single-use aliquots in sterile tubes. This

prevents contamination and degradation from repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to 6 months or at -80°C for up to one year.[1][5][9]

Calculation Example (for 10 mM stock):

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (mL) for 5 mg = (0.005 g / (0.010 mol/L * 250.2 g/mol )) * 1000 mL/L ≈ 2.00 mL of

DMSO

Protocol 2: Preparing Ready-to-Use Solution in PBS
This protocol is designed for applications where DMSO is not suitable, such as direct in vivo

administration. Due to lower stability in aqueous solutions, it must be prepared fresh before

each experiment.[1]

Materials:

1400W Dihydrochloride powder

Sterile Phosphate-Buffered Saline (PBS), pH 7.2

Sterile conical or microcentrifuge tubes

Sterile 0.22 µm syringe filter

Calibrated analytical balance

Vortex mixer and/or ultrasonic water bath

Procedure:

Equilibrate the vial of 1400W Dihydrochloride powder to room temperature.

Weigh the desired amount of powder. For example, to prepare 1 mL of a 10 mg/mL solution,

weigh 10 mg of the compound.
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Add the appropriate volume of sterile PBS (pH 7.2).

Vortex vigorously. Use an ultrasonic water bath if needed to ensure complete dissolution.[8]

For biological applications, especially in vivo use, sterilize the solution by passing it through

a 0.22 µm syringe filter into a sterile tube.[9]

Use the solution on the same day of preparation. Do not store aqueous solutions.[1]

Calculation Example (for 5 mL of a 10 mg/mL solution):

Mass (mg) = Concentration (mg/mL) * Volume (mL)

Mass (mg) = 10 mg/mL * 5 mL = 50 mg of 1400W Dihydrochloride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1663835#preparing-1400w-dihydrochloride-stock-
solution-in-dmso-or-pbs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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